Cas no 38795-56-1 (1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-)

1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]- structure
38795-56-1 structure
Product Name:1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-
CAS No:38795-56-1
MF:C26H4F18O2
MW:690.280030250549
CID:2666857
Update Time:2023-08-06

1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Bis(pentafluorophenoxymethyl)octafluorobiphenyl
    • FUPKIMMXHPJXLN-UHFFFAOYSA-N
    • 1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-
    • 2,2',3,3',5,5',6,6'-Octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-1,1'-biphenyl
    • 2,2',3,3',5,5',6,6'-Octafluoro-4,4'-bis[(2,3,4,5,6-pentafluorophenoxy)methyl]-1,1'-biphenyl #
    • Inchi: 1S/C26H4F18O2/c27-7-3(1-45-25-21(41)17(37)15(35)18(38)22(25)42)8(28)12(32)5(11(7)31)6-13(33)9(29)4(10(30)14(6)34)2-46-26-23(43)19(39)16(36)20(40)24(26)44/h1-2H2
    • InChI Key: FUPKIMMXHPJXLN-UHFFFAOYSA-N
    • SMILES: FC1C(=C(COC2C(=C(C(=C(C=2F)F)F)F)F)C(=C(C=1C1C(=C(C(COC2C(=C(C(=C(C=2F)F)F)F)F)=C(C=1F)F)F)F)F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 7
  • Complexity: 865
  • Topological Polar Surface Area: 18.5

1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]- Related Literature

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